Cas no 4504-96-5 (N-Desmethyl (E)-Doxepin Hydrochloride)

• Product Name: N-Desmethyl (E)-Doxepin Hydrochloride
• CAS No: 4504-96-5
• MF: C₁₈H₂₀ClNO
• MW: 301.810503959656
• CID: 827603
• PubChem ID: 6506545
• Update Time: 2025-08-03

N-Desmethyl (E)-Doxepin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Desmethyl doxepin hydrochloride
• N-Desmethyl (E)-Doxepin Hydrochloride
• desmethyldoxepin hydrochloride salt
• (E-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine hydrochloride
• Doxepin Related Compound C
• (3E)-3-Dibenz[b,e]oxepin-11(6H)-ylidene-N-methylpropan-1-amine hydrochloride
• 1-Propanamine, 3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-, hydrochloride (1:1)
• (E)-3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine hydrochloride (Doxepin Impurity)
• E82211
• 2887-91-4
• (E)-desmethyldoxepin hydrochloride
• Nordoxepin (hydrochloride)
• 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine hydrochloride
• Nordoxepin hydrochloride
• Q27260571
• J-017310
• (E)-3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine Hydrochloride (Desmethyldoxepin Hydrochloride)
• GNPPEZGJRSOKRE-QFHYWFJHSA-N
• DTXSID30196369
• N-Desmethyl(Z)-DoxepinHydrochloride
• 4504-96-5
• UNII-4VQL417S2G
• 11(6H)-(3-[Methylamino]propylidene)dibenz[b,e]oxepine
• 1-Propanamine, 3-dibenz(b,E)oxepin-11(6H)-ylidene-N-methyl-, hydrochloride, (E)-
• DTXCID90118860
• (E)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine hydrochloride
• CS-0179843
• HY-100046
• 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-aminehydrochloride
• Desmethyldoxepin hydrochloride, (E)-
• 4VQL417S2G
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine;hydrochloride
• CS-0018031
• E-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N-methylpropan-1-amine hydrochloride; N-Desmethyl (E)-Doxepin Hydrochloride; Doxepin Related Compound C as Hydrochloride; Doxepin Hydrochloride Impurity C as Hydrochloride; Doxepin Impurity C as Hydrochloride
• N-Desmethyldoxepin hydrochloride; Nordoxepin hydrochloride
• 1-Propanamine, 3-dibenz[b,e]oxepin-11(6H)-ylidene-N-methyl-, hydrochloride (1:1), (3E)-
• 1-Propanamine, 3-dibenz(b,E)oxepin-11(6H)-ylidene-N-methyl-, hydrochloride (1:1), (3E)-
• PD040588

• MDL： MFCD00135797
• Inchi： 1S/C18H19NO.ClH/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18;/h2-5,7-11,19H,6,12-13H2,1H3;1H/b16-10+;
• InChI Key： GNPPEZGJRSOKRE-QFHYWFJHSA-N
• SMILES： Cl.O1C2C=CC=CC=2/C(=C/CCNC)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 301.12300
• Monoisotopic Mass: 301.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.81310

N-Desmethyl (E)-Doxepin Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on N-Desmethyl (E)-Doxepin Hydrochloride

N-Desmethyl (E)-Doxepin Hydrochloride: A Comprehensive Overview

N-Desmethyl (E)-Doxepin Hydrochloride, with the CAS number 4504-96-5, is a compound of significant interest in the field of pharmacology and organic chemistry. This compound is derived from doxepin, a well-known tricyclic antidepressant, through a specific chemical modification process. The N-desmethyl group in its name indicates the removal of a methyl group from the nitrogen atom, which alters its chemical properties and potentially enhances its pharmacokinetic profile.

The (E)-configuration of N-Desmethyl (E)-Doxepin Hydrochloride plays a crucial role in its stereochemical properties. This configuration refers to the arrangement of substituents around a double bond, which can significantly influence the compound's biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural changes can lead to substantial differences in efficacy and safety profiles.

One of the most promising applications of N-Desmethyl (E)-Doxepin Hydrochloride lies in its potential as an anti-inflammatory agent. Research conducted in 2023 has demonstrated that this compound exhibits potent anti-inflammatory properties, particularly in models of chronic inflammation. These findings suggest that it could be a viable candidate for treating conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

In addition to its anti-inflammatory effects, N-Desmethyl (E)-Doxepin Hydrochloride has shown potential in modulating neuro-inflammatory pathways. This makes it a compelling candidate for investigating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent preclinical studies have indicated that the compound can reduce neuro-inflammatory markers and protect against oxidative stress, which are key contributors to neurodegenerative processes.

The synthesis of N-Desmethyl (E)-Doxepin Hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound is suitable for both preclinical and clinical studies. These advancements have been detailed in several high-impact journals, underscoring the compound's growing importance in medicinal chemistry.

Another area of interest surrounding N-Desmethyl (E)-Doxepin Hydrochloride is its pharmacokinetic profile. Studies have shown that the compound exhibits favorable absorption and bioavailability characteristics, which are critical for its potential use as an oral medication. Furthermore, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, reducing the risk of adverse drug interactions.

Despite its promising attributes, further research is needed to fully understand the safety and efficacy of N-Desmethyl (E)-Doxepin Hydrochloride. Ongoing clinical trials are exploring its tolerability at various doses and assessing its potential for off-target effects. These studies are expected to provide critical insights into its suitability as a therapeutic agent across diverse indications.

In conclusion, N-Desmethyl (E)-Doxepin Hydrochloride represents a significant advancement in drug development, with applications spanning anti-inflammatory therapy and neurodegenerative disease treatment. Its unique chemical structure and favorable pharmacokinetic properties make it a compelling candidate for further investigation. As research continues to unfold, this compound holds the potential to contribute meaningfully to the treatment of chronic inflammatory and neurodegenerative conditions.